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Compound of Interest

Compound Name: Bibw 22

Cat. No.: B1666975 Get Quote

Disclaimer: The following information assumes the user query "Bibw 22" refers to BIBW 2992,

the research code for the drug Afatinib. Afatinib is a potent, irreversible tyrosine kinase inhibitor

used in cancer therapy and should be handled with care by trained professionals only.[1][2][3]

[4][5] These procedures are intended for researchers, scientists, and drug development

professionals in a laboratory setting. Always consult your institution's Environmental Health and

Safety (EHS) department for specific disposal guidelines and comply with all local, state, and

federal regulations.

Essential Safety and Handling Information
Afatinib is classified as a hazardous substance. It is harmful if swallowed, causes serious eye

irritation, and may cause damage to organs through prolonged or repeated exposure.

Furthermore, it is very toxic to aquatic life with long-lasting effects. Some data also suggests it

is suspected of damaging fertility or the unborn child. Therefore, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE) required when handling Afatinib:

Hand Protection: Wear chemical-impermeable gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Body Protection: Wear a lab coat or other suitable protective clothing.
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Respiratory Protection: Handle in a well-ventilated area, preferably within a laboratory fume

hood, to avoid inhalation of dust or aerosols.

Step-by-Step Disposal Procedures
Disposal of BIBW 2992 (Afatinib) and its contaminated materials must be managed as

hazardous waste. Do not dispose of this chemical in standard trash or down the drain.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with Afatinib, including unused or expired product,

contaminated lab supplies (e.g., pipette tips, tubes, gloves, bench paper), and residues

from cleaning spills.

Place these materials into a dedicated, clearly labeled, and sealable hazardous waste

container. The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect all liquid waste containing Afatinib in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Do not mix with other chemical waste streams unless approved by your EHS department.

Sharps Waste:

Any sharps (e.g., needles, contaminated glass) must be placed in a designated, puncture-

resistant sharps container for hazardous chemical waste.

2. Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "Afatinib

(BIBW 2992)," and any other information required by your institution (e.g., accumulation start

date, hazard pictograms).
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Store the sealed waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until collection.

3. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous material disposal company.

The recommended disposal method is high-temperature incineration at a licensed chemical

destruction plant, often equipped with flue gas scrubbing to prevent environmental release.

Never discharge Afatinib waste into sewer systems or waterways.

4. Decontamination of Labware and Surfaces:

Thoroughly decontaminate all non-disposable labware and surfaces that have come into

contact with Afatinib. Use a suitable solvent (e.g., alcohol) followed by a thorough wash with

soap and water.

Collect all cleaning materials (e.g., wipes, absorbent pads) as solid hazardous waste.

Data Presentation
The following table summarizes the key hazard information for Afatinib (BIBW 2992).
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Hazard Category Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1 / 2

H372/H373: Causes/May

cause damage to organs

through prolonged or repeated

exposure.

Reproductive Toxicity Category 2

H361/H362: Suspected of

damaging fertility or the unborn

child. May cause harm to

breast-fed children.

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects.

Data sourced from Safety Data Sheets.

Experimental Protocols
This document provides procedural guidance for disposal and does not cite specific

experiments. For experimental protocols involving Afatinib, researchers should consult peer-

reviewed literature and internal standard operating procedures (SOPs). The mechanism of

action involves the irreversible inhibition of the ErbB family of receptor tyrosine kinases.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of waste

contaminated with BIBW 2992 (Afatinib).
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Caption: Workflow for the proper disposal of BIBW 2992 (Afatinib) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Afatinib | C24H25ClFN5O3 | CID 10184653 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. afatinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

3. apexbt.com [apexbt.com]

4. go.drugbank.com [go.drugbank.com]

5. axonmedchem.com [axonmedchem.com]

To cite this document: BenchChem. [Proper Disposal Procedures for BIBW 2992 (Afatinib)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666975#bibw-22-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

